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Compound of Interest

Compound Name: RC-106

Cat. No.: B15617674 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RC-106 is a potent small molecule that functions as a proteasome inhibitor and a sigma

receptor modulator, demonstrating significant anticancer activity in preclinical studies.[1] It has

shown antiproliferative effects against various cancer cell lines, including glioblastoma and

multiple myeloma.[1] Accurate and reproducible in vitro assays are fundamental to

understanding its mechanism of action and therapeutic potential. A critical first step in

performing these assays is the correct preparation of a stable and accurate stock solution.

These application notes provide a detailed protocol for the preparation, storage, and handling

of RC-106 stock solutions intended for in vitro experiments. Adherence to this protocol will help

ensure the consistency and reliability of experimental results.

Data Presentation
For accurate and reproducible preparation of RC-106 solutions, key quantitative data has been

summarized in the tables below.

Table 1: Physicochemical Properties of RC-106
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Parameter Value Source

Molecular Formula C₂₆H₂₉N [1]

Molecular Weight 355.52 g/mol [1]

Appearance Solid (assumed) General Knowledge

Table 2: Recommended Solvents and Storage Conditions

Parameter Recommendation Rationale

Recommended Solvent
Dimethyl sulfoxide (DMSO),

cell culture grade

High solubility for proteasome

inhibitors and sigma receptor

modulators.

Recommended Stock

Concentration
10 mM

Standard starting

concentration for in vitro

assays, allowing for a wide

range of working dilutions.

Short-Term Storage (Aliquots) -20°C (up to 1 month)
Minimizes degradation from

repeated freeze-thaw cycles.

Long-Term Storage (Aliquots) -80°C (up to 6 months)
Ensures long-term stability of

the compound in solution.

Working Solution Storage
Prepare fresh for each

experiment

Aqueous solutions of many

small molecules are less

stable.

Experimental Protocols
This section provides a detailed methodology for preparing a 10 mM stock solution of RC-106
and its subsequent dilution to a working concentration for in vitro assays.

Materials
RC-106 powder
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Dimethyl sulfoxide (DMSO), sterile, cell culture grade (anhydrous recommended)

Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile filter tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure for Preparing a 10 mM RC-106 Stock Solution
Equilibration: Before opening, allow the vial of RC-106 powder to equilibrate to room

temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect the compound's stability and weighing accuracy.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of RC-
106. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (g) = Molar Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 355.52 g/mol x 1000 mg/g = 3.5552 mg

Weighing: In a sterile environment (e.g., a chemical fume hood or a designated clean area),

carefully weigh out the calculated amount of RC-106 powder using a calibrated analytical

balance.

Solubilization: Transfer the weighed RC-106 powder into a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of cell culture grade DMSO to the

microcentrifuge tube containing the RC-106 powder. For the example above, add 1 mL of

DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. If necessary, gentle warming (e.g., in a 37°C water bath) or brief
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sonication can be used to aid dissolution. Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage: To prevent degradation from multiple freeze-thaw cycles, aliquot the

10 mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, tightly

sealed cryovials or microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term use or at -80°C for long-term storage,

protected from light.

Procedure for Preparing a Working Solution (e.g., 50 µM)
Thawing: Thaw a single aliquot of the 10 mM RC-106 stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution in pre-warmed (37°C) cell culture

medium to achieve the desired final concentration. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below

0.1% (v/v).

Example for a 50 µM working solution in 1 mL of media:

The dilution factor is 10,000 µM / 50 µM = 200.

Volume of stock solution needed = 1000 µL / 200 = 5 µL.

Add 5 µL of the 10 mM stock solution to 995 µL of cell culture medium.

The final DMSO concentration will be 0.05%, which is generally well-tolerated by most

cell lines.

Mixing and Use: Gently mix the working solution by pipetting up and down or by gentle

inversion. Use the freshly prepared working solution immediately for your in vitro assay.

Note: Always include a vehicle control (cell culture medium with the same final concentration of

DMSO as the experimental samples) in your experiments to account for any effects of the

solvent on the cells.

Mandatory Visualizations
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The following diagrams illustrate the key workflows and concepts described in these application

notes.

Stock Solution Preparation Workflow

Start: RC-106 Powder

Weigh RC-106 Powder
(e.g., 3.56 mg)

Dissolve in DMSO
(e.g., 1 mL for 10 mM)

Vortex/Sonicate to
Ensure Complete Dissolution

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing RC-106 stock solution.
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Working Solution Dilution Scheme

10 mM RC-106
Stock in DMSO

Dilute in Cell Culture Medium
(e.g., 1:200 dilution)

50 µM RC-106
Working Solution
(<0.1% DMSO)

Add to In Vitro Assay

Click to download full resolution via product page

Caption: Dilution scheme for preparing the working solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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